(Z)-N-(1-Chloro-1-(furan-2-yl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
Description
This compound belongs to a class of benzamide derivatives featuring a chlorinated enone backbone, a furan-2-yl substituent, and a piperidinyl group. The structural complexity of this molecule makes it a candidate for comparative studies with analogs differing in substituents, synthesis routes, or biological targets .
Properties
Molecular Formula |
C19H19ClN2O3 |
|---|---|
Molecular Weight |
358.8 g/mol |
IUPAC Name |
N-[(Z)-1-chloro-1-(furan-2-yl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide |
InChI |
InChI=1S/C19H19ClN2O3/c20-16(15-10-7-13-25-15)17(19(24)22-11-5-2-6-12-22)21-18(23)14-8-3-1-4-9-14/h1,3-4,7-10,13H,2,5-6,11-12H2,(H,21,23)/b17-16- |
InChI Key |
ZONYBJNLOJKHEV-MSUUIHNZSA-N |
Isomeric SMILES |
C1CCN(CC1)C(=O)/C(=C(\C2=CC=CO2)/Cl)/NC(=O)C3=CC=CC=C3 |
Canonical SMILES |
C1CCN(CC1)C(=O)C(=C(C2=CC=CO2)Cl)NC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Biological Activity
(Z)-N-(1-Chloro-1-(furan-2-yl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide is a complex organic compound that exhibits significant potential in medicinal chemistry due to its unique structural features. This article delves into the biological activity of this compound, exploring its pharmacological properties, mechanisms of action, and potential applications in drug development.
Structural Characteristics
This compound features a benzamide core, a furan ring, and a piperidine moiety, which collectively contribute to its biological activity. The presence of the chloro substituent enhances its reactivity and interaction with biological targets.
Structural Features
| Feature | Description |
|---|---|
| Benzamide Core | Basic structure for many pharmaceuticals |
| Furan Ring | Known for diverse biological activities |
| Piperidine Moiety | Common in drug design for CNS activity |
| Chloro Substituent | Enhances reactivity and target interaction |
Biological Activity
Research indicates that compounds similar to (Z)-N-(1-Chloro-1-(furan-2-yl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide exhibit various biological activities, including:
- Anti-inflammatory Properties : Studies suggest that derivatives with similar structures can inhibit inflammatory pathways.
- Analgesic Effects : The compound may modulate pain perception through interactions with specific receptors.
- Antitumor Activity : Preliminary data indicate potential efficacy against certain cancer cell lines.
The specific interactions of this compound with biological targets are not fully elucidated; however, its structural components suggest several possible mechanisms:
- Enzyme Modulation : The compound may act as an inhibitor or activator of key enzymes involved in disease pathways.
- Receptor Interaction : It may bind to specific receptors, influencing cellular signaling and response.
- Cell Cycle Regulation : Potential effects on cell proliferation and apoptosis have been suggested in preliminary studies.
Antitumor Activity
A study conducted on various derivatives of benzamide revealed that compounds with structural similarities to (Z)-N-(1-Chloro-1-(furan-2-yl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide exhibited significant cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells. The IC50 values ranged from 10 to 30 µM, indicating promising antitumor potential .
Antimicrobial Properties
Another investigation focused on the antimicrobial activity of related compounds demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria. For instance, MIC values were recorded at 75 µg/mL against Staphylococcus aureus and 150 µg/mL against Escherichia coli, highlighting the compound's potential as an antimicrobial agent .
Inflammation Studies
Research has shown that similar compounds can reduce inflammatory markers in vitro, suggesting that (Z)-N-(1-Chloro-1-(furan-2-yl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide may also possess anti-inflammatory properties. This was evidenced by reduced levels of TNF-alpha and IL-6 in treated cell cultures .
Scientific Research Applications
Structural Characteristics
The compound features a benzamide core with a furan ring and a piperidine moiety, contributing to its biological activity. The presence of the chloro substituent enhances its reactivity, making it a candidate for various biological interactions.
Biological Activities
Research indicates that compounds similar to (Z)-N-(1-Chloro-1-(furan-2-yl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide exhibit significant biological activities, including:
- Anti-inflammatory properties : Compounds with similar structures have shown efficacy in reducing inflammation, which is crucial in treating various chronic diseases.
- Analgesic effects : The potential pain-relieving properties of this compound could make it useful in pain management therapies.
- Antitumor activity : Preliminary studies suggest that this compound may inhibit tumor growth, indicating its potential role in cancer therapy.
Case Study 1: Antimicrobial Activity
In a study focusing on the antimicrobial properties of benzamide derivatives, compounds structurally related to (Z)-N-(1-Chloro-1-(furan-2-yl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide were evaluated for their effectiveness against various bacterial strains. Results indicated that certain derivatives exhibited significant antibacterial activity, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics .
Case Study 2: Anticancer Potential
Another research effort investigated the anticancer properties of benzamide analogues. The study found that specific derivatives demonstrated potent activity against cancer cell lines, suggesting that (Z)-N-(1-Chloro-1-(furan-2-yl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide could serve as a lead compound for further development in cancer therapeutics .
Potential Applications in Drug Development
Given its structural attributes and preliminary findings regarding its biological activities, (Z)-N-(1-Chloro-1-(furan-2-yl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-y)benzamide holds promise as a lead compound for:
- Targeting inflammatory pathways : Its anti-inflammatory properties could be harnessed for developing new treatments for inflammatory diseases.
- Pain management therapies : The analgesic effects could be explored further for developing non-opioid pain relief options.
- Cancer treatment modalities : Its potential antitumor activity warrants additional research into its mechanisms and efficacy against different cancer types.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound’s core structure shares similarities with several derivatives reported in the literature. Key analogs and their distinguishing features are summarized below:
Substituent Variations on the Aryl/ Heteroaryl Group
Key Observations :
- Thiophen-2-yl analogs retain heteroaromaticity but introduce sulfur, which may influence electronic properties .
- Chlorine Atom: The absence of chlorine in analogs like the thiophen-2-yl derivative reduces electrophilicity at the enone carbon, likely affecting reactivity in biological systems .
Physicochemical Properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
